4-acetyl-N-benzyl-N-[(E)-2-phenylethenyl]sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an acetyl group, a benzyl group, a phenylethenyl group, a sulfonyl group, and a benzoxazine group. It also contains a carboxamide group, which is a common feature in many pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups. These groups will contribute to the overall shape and properties of the molecule. The benzoxazine group, for instance, is a heterocyclic compound that includes an oxygen and a nitrogen atom in a six-membered ring with a benzene ring .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. For example, the acetyl group could potentially undergo hydrolysis under acidic or basic conditions to yield a hydroxyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfonyl group might increase its acidity, while the benzoxazine group could potentially make it more hydrophobic .Scientific Research Applications
- Researchers have explored the antiviral potential of indole derivatives, and compounds related to Z635242294 have shown promise. For instance:
- Compound 1 : Methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited inhibitory activity against influenza A with an IC50 of 7.53 μmol/L and a high selectivity index (SI) value of 17.1 against CoxB3 virus .
- Compound 2 : 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives demonstrated potent antiviral activity against Coxsackie B4 virus, with IC50 values ranging from 0.4 to 2.1 μg/mL .
- ZnO-based materials, including Z635242294, have applications in photoelectronic devices and photocatalysis .
- Indole derivatives, including Z635242294, exhibit diverse biological activities:
- Silica-supported ionic liquids containing indole derivatives have been used as efficient catalysts in multicomponent reactions, leading to the synthesis of various compounds, including Z635242294 analogs .
- Some indole derivatives act as dual inhibitors. For example, 2-amino-4-(1-piperidine) pyridine derivatives were designed as dual inhibitors for clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Antiviral Activity
Photocatalysis and Photoelectronic Devices
Biological and Clinical Applications
Multicomponent Reactions
Dual Inhibitor Potential
Safety And Hazards
The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These aspects are typically evaluated through laboratory testing and are regulated by organizations such as the Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA) .
Future Directions
properties
IUPAC Name |
4-acetyl-N-benzyl-N-[(E)-2-phenylethenyl]sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O5S/c1-20(29)27-19-25(33-24-15-9-8-14-23(24)27)26(30)28(18-22-12-6-3-7-13-22)34(31,32)17-16-21-10-4-2-5-11-21/h2-17,25H,18-19H2,1H3/b17-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRIREKKRBGLSGQ-WUKNDPDISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CC(OC2=CC=CC=C21)C(=O)N(CC3=CC=CC=C3)S(=O)(=O)C=CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N1CC(OC2=CC=CC=C21)C(=O)N(CC3=CC=CC=C3)S(=O)(=O)/C=C/C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-acetyl-N-benzyl-N-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
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